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Compound of Interest

Compound Name: Pyridachlometyl

Cat. No.: B12783805

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pyridachlometyl, a novel
fungicide, for the control of powdery mildew. The information is compiled for research and
development purposes and includes summaries of quantitative data, detailed experimental
protocols, and diagrams of the mode of action and experimental workflows.

Introduction

Pyridachlometyl is a recently developed fungicide belonging to a new chemical class
characterized by a tetrasubstituted pyridazine ring.[1] It has demonstrated high efficacy against
a broad spectrum of fungal pathogens, including various species of powdery mildew that affect
a wide range of crops.[2] Notably, Pyridachlometyl exhibits a novel mode of action by
promoting tubulin polymerization, which disrupts microtubule dynamics in fungi.[1][3] This
unique mechanism of action means it does not show cross-resistance to existing fungicide
classes such as Demethylation Inhibitors (DMIs), Quinone outside Inhibitors (Qols), and
Succinate Dehydrogenase Inhibitors (SDHIs), making it a valuable tool for resistance
management strategies.[2][4]

Quantitative Data Summary

The following tables summarize the available quantitative data on the application and efficacy
of Pyridachlometyl for controlling powdery mildew and other fungal pathogens.
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Table 1: Efficacy of Pyridachlometyl against Powdery Mildew in Greenhouse Trials

Application Efficacy (%

Crop Pathogen Reference
Rate (ppm) Control)

Podosphaera - )

Cucumber . Not specified High [2]
xanthii
Oidium

Tomato o Not specified High [2]
neolycopersici
Podosphaera - )

Strawberry ) Not specified High [2]
aphanis

Note: Specific concentrations and efficacy percentages from these greenhouse trials were not

detailed in the reviewed literature, but were described as demonstrating "high effectiveness."

Table 2: Application Parameters for Pyridachlometyl in Field Trials for General Fungal Disease

Control
o Water o Number of
Application Application L
Crop(s) Volume Application  Reference
Method Interval
(L/ha) s
Fruits and Ground
o ~1500 ~7 days 4t07 [1]
Vegetables Application
Table 3: In Vitro Antifungal Activity of Pyridachlometyl
Pathogen EC50 (ppm) Reference
Zymoseptoria tritici 0.02-0.2 [2]
Fluvia fulva High Activity [2]
Cercospora kikuchii High Activity [2]
Microdochium nivale High Activity [2]
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EC50 (Half-maximal effective concentration) values indicate the concentration of a drug that
gives half-maximal response. Lower EC50 values denote higher potency.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the efficacy of
Pyridachlometyl against powdery mildew.

Protocol 1: Greenhouse Efficacy Trial for Powdery
Mildew Control

Objective: To assess the protective efficacy of Pyridachlometyl against powdery mildew on a
host plant under controlled greenhouse conditions.

Materials:

e Pyridachlometyl formulation (e.g., 60 g/L EC)[1]

e Susceptible host plants (e.g., cucumber, tomato, strawberry seedlings)

o Powdery mildew inoculum (conidiospores from infected plants)[1]

o Pressurized sprayer

o Growth chambers or greenhouse with controlled temperature and humidity

o Disease assessment scale (e.g., 0-5 rating scale where 0 = no disease and 5 = severe
infection)

Methodology:

o Plant Preparation: Grow susceptible host plants to a suitable stage (e.g., 2-3 true leaves for
cucumbers).

e Fungicide Application:

o Prepare different concentrations of Pyridachlometyl in water.
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o Apply the fungicide solutions to the plants until runoff, ensuring complete coverage of all
foliage.

o Include a water-sprayed control group and a positive control with a standard fungicide.

Inoculation:

o One to three days after fungicide application, inoculate the plants with a suspension of
powdery mildew conidiospores (e.g., 1 x 10"4 spores/mL).[2]

o Ensure a uniform application of the inoculum across all plants.

Incubation:

o Place the inoculated plants in a growth chamber or greenhouse with conditions favorable
for powdery mildew development (e.g., 20-25°C, high humidity).

Disease Assessment:

o Seven to fourteen days after inoculation, visually assess the percentage of leaf area
covered by powdery mildew on each leaf.

o Use a disease severity index to score the level of infection.

Data Analysis:
o Calculate the percent disease control for each treatment relative to the untreated control.

o Perform statistical analysis (e.g., ANOVA) to determine significant differences between
treatments.

Protocol 2: In Vitro Antifungal Activity Assay (Microtiter
Plate Assay)

Obijective: To determine the half-maximal effective concentration (EC50) of Pyridachlometyl
against a target fungal pathogen.

Materials:
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Pyridachlometyl technical grade

Target fungal isolates (e.g., Zymoseptoria tritici)[2]

Liguid growth medium (e.g., Potato Dextrose Broth)

96-well microtiter plates

Spectrophotometer (plate reader)

Methodology:

Inoculum Preparation: Prepare a spore suspension of the target fungus and adjust the
concentration.

o Serial Dilution: Prepare a series of dilutions of Pyridachlometyl in the liquid growth medium
in the wells of a 96-well plate.

 Inoculation: Add the fungal spore suspension to each well containing the fungicide dilution.
Include control wells with no fungicide.

 Incubation: Incubate the microtiter plates at an optimal temperature for fungal growth for a
specified period (e.g., 3-7 days).

o Growth Measurement: Measure the fungal growth (e.g., optical density at a specific
wavelength) using a spectrophotometer.

o Data Analysis:
o Plot the fungal growth inhibition against the logarithm of the fungicide concentration.
o Calculate the EC50 value using a suitable statistical software.

Visualizations
Mode of Action: Disruption of Tubulin Dynamics

Pyridachlometyl's mode of action is the promotion of tubulin polymerization. This leads to the
stabilization of microtubules, which are essential for various cellular processes in fungi,
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including cell division and growth. This is distinct from other tubulin-targeting fungicides that

inhibit polymerization.[1][3]
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Caption: Mode of action of Pyridachlometyl in a fungal cell.

Experimental Workflow: Greenhouse Efficacy Trial

The following diagram illustrates the typical workflow for conducting a greenhouse trial to

evaluate the efficacy of Pyridachlometyl against powdery mildew.
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Caption: Workflow for a greenhouse-based fungicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]

2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

3. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-
resistance management - PubMed [pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Pyridachlometyl in
Powdery Mildew Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12783805#application-rates-of-pyridachlometyl-for-
powdery-mildew-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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